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Abstract

Linalyl benzoate (C17H2202) is an aromatic ester recognized for its characteristic floral and
fruity scent, leading to its widespread use in the fragrance and flavor industries. This technical
guide provides an in-depth overview of the physical and chemical characteristics of linalyl
benzoate, including its physicochemical properties, spectral data, and chemical reactivity.
Detailed experimental protocols for its synthesis, purification, and analysis are presented to
facilitate its application in research and development. This document aims to serve as a
comprehensive resource for professionals in chemistry, pharmacology, and drug development
who are interested in the scientific and technical aspects of linalyl benzoate.

Introduction

Linalyl benzoate, the ester of linalool and benzoic acid, is a naturally occurring compound
found in some essential oils, though it is often synthesized for commercial use.[1] Its pleasant
aromatic profile makes it a valuable ingredient in perfumery and as a flavoring agent.[2][3]
Beyond its sensory properties, linalyl benzoate is of interest for its potential applications in
topical formulations due to its soothing characteristics.[4] This guide delves into the core
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physical and chemical attributes of linalyl benzoate, providing a foundation for its further study

and application.

Physical and Chemical Properties

The physical and chemical properties of linalyl benzoate are summarized in the tables below,

providing a comprehensive overview of its key characteristics.

Physical Properties

Linalyl benzoate is typically a colorless to pale yellow liquid at room temperature with a

characteristic floral, balsamic, and fruity odor.[2]

Property Value Reference(s)
Molecular Formula C17H2202 [4]
Molecular Weight 258.36 g/mol [4]
Appearance Yellowish to amber liquid [2]
Boiling Point 263 °C at 760 mmHg [2]
Density 0.978 - 0.999 g/cm3 [2]

Refractive Index

1.505 - 1.526

[2]

Solubility

Insoluble in water; soluble in

organic solvents and oils.

[2]

Flash Point

>93.3 °C (> 200 °F)

Vapor Pressure

0.000047 mmHg at 25 °C

(estimated)

[3]

Chemical Identifiers
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Identifier Value Reference(s)

3,7-dimethylocta-1,6-dien-3-yl
IUPAC Name (2]
benzoate

CAS Number 126-64-7 [2]

CC(=CCCC(C)

SMILES (C=C)OC(=0)C1=CC=CC=C1) [2]
C
BTJXBZZBBNNTOV-

InChiKey [2]

UHFFFAOYSA-N

Experimental Protocols
Synthesis of Linalyl Benzoate via Schotten-Baumann
Reaction

Linalyl benzoate is commonly synthesized through the esterification of linalool with benzoyl
chloride, a process known as the Schotten-Baumann reaction.[5][6][7] This reaction is typically
carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

Materials:

Linalool

e Benzoyl chloride

o Pyridine or aqueous sodium hydroxide (as a base)

e Anhydrous diethyl ether or dichloromethane (as a solvent)
» Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

o Distilled water
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Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve
linalool in an anhydrous solvent (e.g., diethyl ether).

e Add a stoichiometric equivalent of a base (e.g., pyridine) to the solution and cool the flask in
an ice bath.

o Slowly add a stoichiometric equivalent of benzoyl chloride from the dropping funnel to the
cooled solution with continuous stirring.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours to ensure the reaction goes to completion.

» Transfer the reaction mixture to a separatory funnel and wash sequentially with distilled
water, saturated sodium bicarbonate solution, and again with distilled water to remove
unreacted benzoyl chloride, benzoic acid, and the base.

» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

e The crude linalyl benzoate can be further purified by vacuum distillation.
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Analytical Characterization

The purity and identity of the synthesized linalyl benzoate can be confirmed using various
analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for
separating and identifying volatile compounds.[8] A diluted sample of linalyl benzoate is
injected into the gas chromatograph, where it is vaporized and separated based on its boiling
point and affinity for the stationary phase. The separated components then enter the mass
spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a
unique fragmentation pattern that can be used to identify the compound.[9]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in
a molecule. The IR spectrum of linalyl benzoate will show characteristic absorption bands for
the ester carbonyl group (C=0) and the aromatic C=C bonds of the benzoate group, as well as
the C-O stretching of the ester linkage.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy provide
detailed information about the molecular structure. The *H NMR spectrum will show distinct
signals for the protons in the linalyl and benzoate moieties, with chemical shifts and coupling
patterns that are characteristic of their chemical environment. The 13C NMR spectrum will show
signals for each unique carbon atom in the molecule.
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Chemical Reactivity and Stability

Linalyl benzoate is an ester and thus susceptible to hydrolysis under both acidic and basic
conditions, which would yield linalool and benzoic acid. It is generally stable under normal
storage conditions, but should be protected from strong acids, strong bases, and oxidizing
agents.

Applications in Research and Development

The well-defined chemical and physical properties of linalyl benzoate make it a useful
molecule in various research contexts. Its potential as a skin-soothing agent warrants further
investigation in dermatological and cosmetic formulations.[4] Furthermore, its pleasant scent
and low volatility make it a candidate for controlled-release fragrance systems. In drug
development, it could be explored as a non-active component in topical delivery systems,
where its aromatic properties could improve patient compliance.

Conclusion

This technical guide has provided a detailed overview of the physical and chemical
characteristics of linalyl benzoate. The data presented in a structured format, along with
detailed experimental protocols and illustrative diagrams, offer a comprehensive resource for
researchers, scientists, and professionals in drug development. A thorough understanding of its
properties is crucial for its effective and safe application in various scientific and industrial
fields. Further research into its biological activities could unveil new applications for this
versatile aromatic ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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